(5Z)-2-(2,3-dimethylanilino)-5-[(1-phenylpyrrol-2-yl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol
• IUPAC Name: (5Z)-2-(2,3-dimethylanilino)-5-[(1-phenylpyrrol-2-yl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C22H19N3OS/c1-15-8-6-12-19(16(15)2)23-22-24-21(26)20(27-22)14-18-11-7-13-25(18)17-9-4-3-5-10-17/h3-14H,1-2H3,(H,23,24,26)/b20-14-
• InChI Key: KQTBAONJTWQECO-ZHZULCJRSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)NC2=NC(=O)/C(=C/C3=CC=CN3C4=CC=CC=C4)/S2)C
• SMILES: CC1=C(C(=CC=C1)NC2=NC(=O)C(=CC3=CC=CN3C4=CC=CC=C4)S2)C

Description

(5Z)-2-(2,3-dimethylanilino)-5-[(1-phenylpyrrol-2-yl)methylidene]-1,3-thiazol-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as DMPT or 2-(2,3-dimethylphenylamino)-5-(1-phenyl-2-pyrazolyl)-1,3-thiazole-4-one. DMPT is a yellow crystalline powder that is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Mechanism of Action

The mechanism of action of DMPT is not fully understood, but it is believed to involve the inhibition of various signaling pathways. DMPT has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that plays a key role in the regulation of inflammation and cancer. DMPT has also been found to inhibit the phosphorylation of extracellular signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK), which are members of the mitogen-activated protein kinase (MAPK) family that play a role in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
DMPT has been shown to have various biochemical and physiological effects. It has been found to decrease the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress. DMPT has also been found to increase the levels of superoxide dismutase (SOD) and glutathione peroxidase (GPx), which are antioxidant enzymes. In addition, DMPT has been shown to decrease the levels of lactate dehydrogenase (LDH), which is a marker of cellular damage.

Advantages and Limitations for Lab Experiments

DMPT has several advantages and limitations for lab experiments. One advantage is that it has a broad spectrum of antimicrobial activity, making it useful for studying the effects of antimicrobial agents. Another advantage is that it has been shown to have anticancer properties, making it useful for studying the mechanisms of cancer cell death. However, one limitation is that DMPT is not very water-soluble, which can make it difficult to use in aqueous solutions. Another limitation is that DMPT can be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DMPT. One direction is to study its potential as an antimicrobial agent in vivo, as most studies have been conducted in vitro. Another direction is to study its potential as an anti-inflammatory agent in animal models of inflammation. In addition, further studies are needed to elucidate the mechanisms of action of DMPT and to identify potential targets for drug development. Finally, studies on the toxicity and safety of DMPT are needed to determine its potential for clinical use.

Synthesis Methods

The synthesis of DMPT involves the reaction of 2-aminobenzophenone and phenylpyruvic acid in the presence of thionyl chloride and dimethylformamide. The resulting intermediate is then reacted with 2,3-dimethylaniline and thiourea to obtain DMPT. The yield of DMPT is around 50-60%, and the purity can be increased through recrystallization.

Scientific Research Applications

DMPT has been studied extensively for its potential applications in various fields. It has been found to have antimicrobial, anti-inflammatory, and anticancer properties. DMPT has been shown to inhibit the growth of various bacterial strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. DMPT has also been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. In addition, DMPT has been shown to induce apoptosis in cancer cells such as human hepatocellular carcinoma cells and human cervical cancer cells.